(4-Fluorophenyl)-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]cyanamide

• IUPAC Name: (4-fluorophenyl)-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]cyanamide
• InChI: InChI=1S/C13H13FN4O/c1-9(2)13-16-12(19-17-13)7-18(8-15)11-5-3-10(14)4-6-11/h3-6,9H,7H2,1-2H3
• InChI Key: HIKBUMOYJMWROA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=N1)CN(C#N)C2=CC=C(C=C2)F
• Molecular Formula: C13H13FN4O
• Molecular Weight: 260.27 g/mol

Description

The compound contains a fluorophenyl group, a propan-2-yl group, an oxadiazole ring, and a cyanamide group. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxadiazole ring, a five-membered ring containing three heteroatoms, is likely to have a significant impact on the compound’s overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the fluorophenyl group might undergo electrophilic aromatic substitution reactions, while the cyanamide group could participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the nature of its functional groups. For example, the presence of the fluorine atom could increase the compound’s stability and lipophilicity.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific biological targets it interacts with. Unfortunately, without more specific information, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the specific conditions under which it’s handled. Without specific data, it’s difficult to provide detailed information on the safety and hazards of this compound.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its biological activity, and assessment of its safety profile.